N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide

• IUPAC Name: N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C13H17N3O/c1-4-13(2,3)15-12(17)10-9-16-8-6-5-7-11(16)14-10/h5-9H,4H2,1-3H3,(H,15,17)
• InChI Key: FUPAZDAKKQMJEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NC(=O)C1=CN2C=CC=CC2=N1
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide, also known as CLP290, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases. In

Mechanism of Action

The mechanism of action of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is not fully understood, but it is known to activate a specific potassium channel known as KCNQ. This activation leads to the hyperpolarization of neuronal cells, which can reduce excitability and protect against damage. Additionally, N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to modulate the activity of several other ion channels, including TRPV1 and TRPA1, which are involved in pain perception and inflammation.
Biochemical and Physiological Effects:
N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the expression of neuroprotective genes, reduce inflammation, and decrease pain perception. Additionally, N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is its availability in large quantities, making it readily available for research purposes. Additionally, N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied, and its effects have been well documented. However, one limitation of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide. One area of interest is the development of more specific and potent KCNQ activators, which could have greater therapeutic potential. Additionally, further research is needed to fully understand the mechanism of action of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide and its effects on various ion channels. Finally, the potential use of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide in the treatment of other diseases, such as cancer, should be explored.
In conclusion, N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide, or N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide, is a promising compound with potential therapeutic applications. Its synthesis method has been optimized to produce large quantities, and its effects have been extensively studied. While there are limitations to its use, further research on N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide could lead to the development of new treatments for a wide range of diseases.

Synthesis Methods

The synthesis of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide involves the reaction of 2-amino-3-cyanopyridine with 2-methyl-2-butanol in the presence of a catalyst. This reaction produces the desired compound in good yield and purity. The synthesis method has been optimized to produce large quantities of N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide, making it readily available for research purposes.

Scientific Research Applications

N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders such as epilepsy and Parkinson's disease. N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory bowel disease and other inflammatory disorders. Additionally, N-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-2-carboxamide has been shown to have analgesic effects, making it a potential treatment for chronic pain.